Photo- and electroactive amorphous molecular materials—molecular design, syntheses, reactions, properties, and applications
Journal of Materials Chemistry Pub Date: 2004-11-24 DOI: 10.1039/B413819H
Abstract
A new field of organic materials science that deals with amorphous molecular glasses has been opened up. In addition, amorphous molecular materials have constituted a new class of functional organic materials for use in various applications. This article is focused on the recent progress of studies on photo- and electroactive amorphous molecular materials, highlighting photochromic amorphous molecular materials, amorphous molecular resists, and amorphous molecular materials for use in devices such as organic EL devices. The molecular design concepts, syntheses, reactions, molecular and solid-state properties, functions, and device fabrication and performance are described.
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